N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)-1H-indole-5-carboxamide

• IUPAC Name: N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-1H-indole-5-carboxamide
• InChI: InChI=1S/C17H21N3O3S/c1-24(22,23)20-14-3-4-15(20)10-13(9-14)19-17(21)12-2-5-16-11(8-12)6-7-18-16/h2,5-8,13-15,18H,3-4,9-10H2,1H3,(H,19,21)
• InChI Key: JMECHGJGHXXPLW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1C2CCC1CC(C2)NC(=O)C3=CC4=C(C=C3)NC=C4
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

The compound is a complex organic molecule that includes a bicyclic structure (azabicyclo[3.2.1]octane), a sulfonyl group (methylsulfonyl), and an indole group.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups and a bicyclic structure.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds undergo reactions such as solvolysis and deamination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the exact arrangement of its atoms and the nature of its functional groups.

Scientific Research Applications

Synthesis of Tropane Alkaloids

. Research into the stereoselective preparation of this structure is significant due to its presence in many pharmacologically active compounds. The compound can serve as a precursor in the synthesis of these alkaloids, providing a pathway to explore new therapeutic agents.

Enantioselective Construction

. This is particularly important in drug development, where the orientation of molecules can affect the drug’s efficacy and safety. The compound can be used in methodologies that require stereochemical control in the formation of bicyclic scaffolds.

Biological Activity Exploration

. The compound can be used in research to explore its potential biological activities, which could lead to the development of new drugs with applications in various therapeutic areas.

Nematicidal Activity

. The compound could be synthesized and tested for its efficacy against nematodes, which are pests that affect a wide range of plants. This application has significant implications for agriculture and pest control.

Chemical Synthesis and Methodology

. It can be used as a building block in multistep synthesis processes, leading to the creation of complex molecules. This has broad implications for the field of synthetic chemistry, where new methods can streamline the synthesis of complex molecules.

Mechanism of Action

Target of Action

The compound, N-{8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-yl}-1H-indole-5-carboxamide, is derived from 5-HT3 receptor antagonists . The 5-HT3 receptor is a type of serotonin receptor, and serotonin (5-hydroxytryptamine, 5-HT) is a significant monoamine neurotransmitter which exists widely in both vertebrates and invertebrates .

Mode of Action

The compound interacts with the 5-HT3 receptors, influencing various biological behaviors like eating, movement, and reproduction

Biochemical Pathways

The compound affects the serotonin pathway, which is widely distributed in both the central and peripheral nervous system of vertebrates . It influences various physiological activities like intestinal movements, mood, appetite, and sleeping .

Result of Action

The compound has shown nematicidal activity. It has been evaluated against pinewood nematodes B. xylophilus and root-knot nematodes M. incognita . The compound showed a good lethal rate (75%) for certain derivatives and serious nervous curl effect against pinewood nematodes B. xylophilus .